Cas no 17200-48-5 (Calcium dibenzyl dimaleate)
Calcium dibenzyl dimaleate structure
Product Name:Calcium dibenzyl dimaleate
CAS No:17200-48-5
MF:C22H18CaO8
MW:450.451526165009
CID:232741
Update Time:2023-08-03
Calcium dibenzyl dimaleate Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic acid(2Z)-, mono(phenylmethyl) ester, calcium salt (9CI)
- Calcium dibenzyl dimaleate
- Bis[(Z)-4-(benzyloxy)-4-oxo-2-butenoic acid] calcium salt
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- Inchi: 1S/2C11H10O4.Ca/c2*12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9;/h2*1-7H,8H2,(H,12,13);/q;;+2/p-2/b2*7-6-;
- InChI Key: YDFZSTMOFBLSJC-SVDRMMRJSA-L
- SMILES: [Ca+2].O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1.O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 246
- Topological Polar Surface Area: 133
Calcium dibenzyl dimaleate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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